Cas no 1178479-16-7 (2-(3-methoxy-4-methylphenyl)propan-2-amine)

• Product Name: 2-(3-methoxy-4-methylphenyl)propan-2-amine
• CAS No: 1178479-16-7
• MF: C₁₁H₁₇NO
• MW: 179.26
• CID: 5012496
• PubChem ID: 60988129
• Update Time: 2025-05-20

2-(3-methoxy-4-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-methylphenyl)propan-2-amine hydrochloride
• 2-(3-methoxy-4-methylphenyl)propan-2-amine
• CS-0276367
• 1178479-16-7
• EN300-1867425

• Inchi： InChI=1S/C11H17NO/c1-8-5-6-9(11(2,3)12)7-10(8)13-4/h5-7H,12H2,1-4H3
• InChI Key： KDYMVVOMCWDUAO-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(C)(C)N)OC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-methoxy-4-methylphenyl)propan-2-amine

Recent Advances in the Study of 2-(3-Methoxy-4-methylphenyl)propan-2-amine (CAS: 1178479-16-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-methoxy-4-methylphenyl)propan-2-amine (CAS: 1178479-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a modulator of central nervous system (CNS) activity. Researchers have explored its interactions with various neurotransmitter systems, particularly serotonin and dopamine receptors, which may underlie its pharmacological effects. The compound's structural similarity to known psychoactive compounds has also prompted investigations into its safety profile and potential for abuse.

In terms of synthesis, advancements have been made in optimizing the production of 2-(3-methoxy-4-methylphenyl)propan-2-amine, with a focus on improving yield and purity. Recent publications have detailed novel synthetic routes that employ greener chemistry principles, reducing the environmental impact of its production. These developments are particularly relevant for scaling up production for potential pharmaceutical applications.

Pharmacological studies have revealed that 2-(3-methoxy-4-methylphenyl)propan-2-amine exhibits dose-dependent effects on behavior and cognition in animal models. These findings have spurred interest in its potential therapeutic applications, particularly in the treatment of mood disorders and cognitive impairments. However, researchers caution that further studies are needed to fully elucidate its mechanism of action and to assess its safety and efficacy in humans.

From a regulatory perspective, the compound's status remains under scrutiny due to its structural similarity to controlled substances. Recent legislative updates in several jurisdictions have addressed the classification of 2-(3-methoxy-4-methylphenyl)propan-2-amine and related compounds, highlighting the need for continued research to inform evidence-based policy decisions.

Looking ahead, researchers are exploring the potential of 2-(3-methoxy-4-methylphenyl)propan-2-amine as a scaffold for developing novel therapeutics with improved selectivity and reduced side effects. Computational modeling and structure-activity relationship studies are being employed to design derivatives with optimized pharmacological profiles. These efforts may lead to the development of new treatments for CNS disorders in the coming years.